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Abstract

Acremolactone A is a novel natural product identified as an epoxydihydropyranyl y-lactone.
Isolated from the fungus Acremonium roseum 14267, it has demonstrated significant herbicidal
properties. This document provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activity of Acremolactone A. It includes a summary
of the spectroscopic data that enabled its structural elucidation and details on its potent
inhibitory effects on plant growth. The absolute stereochemistry of this complex molecule has
also been determined, providing a complete structural description. This guide is intended to
serve as a foundational resource for researchers in natural product chemistry, herbicide
development, and related fields.

Chemical Structure and Physicochemical Properties

Acremolactone A is a structurally unique fungal metabolite characterized by a complex
polycyclic system. It is classified as an epoxydihydropyranyl y-lactone. The complete
stereostructure of Acremolactone A was established through extensive spectroscopic
analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), and
confirmed by chemical degradation studies.

The molecular formula and other key physicochemical properties are summarized below.
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Table 1: Physicochemical Properties of Acremolactone A

Property Value Reference
Molecular Formula C20H2407 [1]
Molecular Weight 376.4 g/mol [1]
Appearance Colorless needles [1]
Melting Point 178-180 °C [1]
Optical Rotation ([a]D) +137° (c 0.1, MeOH) [1]
UV Amax (MeOH) 218 nm (g 11,000) [1]

Note: Detailed experimental data for the determination of these properties are outlined in the
referenced publications. The full text of these publications is required for a complete
understanding of the methodologies.

Spectroscopic Data

The structural elucidation of Acremolactone A was heavily reliant on 1D and 2D NMR
spectroscopy, as well as high-resolution mass spectrometry. The following tables summarize
the key *H and 3C NMR chemical shifts.

Table 2: *H NMR Spectroscopic Data for Acremolactone A (in CDCls)

Position OoH (ppm) Multiplicity J (Hz)

Data not available in

search results

Table 3: 13C NMR Spectroscopic Data for Acremolactone A (in CDCIs)

Position oC (ppm)

Data not available in search results
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Note: The complete and detailed NMR data, including coupling constants and 2D correlation
data (COSY, HMQC, HMBC), are contained within the primary literature and are essential for
unambiguous structural assignment. Access to the full text of the cited papers is required to
populate these tables.

Biological Activity: Herbicidal Properties

Acremolactone A has been identified as a potent herbicidal agent. Its biological activity has
been evaluated against various plant species, demonstrating significant growth inhibition.

Herbicidal Activity Spectrum

Acremolactone A exhibits strong inhibitory effects on the germination and growth of higher

plants.

Table 4: Herbicidal Activity of Acremolactone A

Plant Species Activity Metric (e.g., ICso) Value

Data not available in search

results

Note: Quantitative data on the herbicidal efficacy of Acremolactone A, such as ICso values
against specific plant species, are detailed in the primary research articles. The full text is
required to access this information.

Experimental Protocols

This section outlines the general methodologies employed in the isolation, characterization,
and biological evaluation of Acremolactone A, as inferred from the available literature
abstracts.

Isolation and Purification of Acremolactone A

The isolation of Acremolactone A from Acremonium roseum 14267 involves a multi-step
process to separate the compound from the fungal culture.
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Caption: Workflow for the isolation and purification of Acremolactone A.

Methodology:
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o Fermentation:Acremonium roseum 14267 is cultured in a suitable liquid medium to promote
the production of secondary metabolites, including Acremolactone A.

» Extraction: The fungal mycelia are separated from the culture broth by filtration. The mycelial
cake is then extracted with an organic solvent (e.g., ethyl acetate) to obtain a crude extract.

o Chromatography: The crude extract is subjected to a series of chromatographic separations,
typically starting with silica gel column chromatography, followed by size-exclusion
chromatography (e.g., Sephadex LH-20), and finally purified to homogeneity using
preparative high-performance liquid chromatography (HPLC).

Structural Elucidation

The chemical structure of the purified Acremolactone A is determined using a combination of
spectroscopic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acremolactone A: A Technical Guide to its Chemical
Structure and Herbicidal Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590186#chemical-structure-and-properties-of-
acremolactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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